3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95%

• IUPAC Name: 3-(2,5-dimethoxyphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-18-9-3-4-13(19-2)11(7-9)12-8-15-6-5-10(12)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: CAIFIZPKYHSIJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=C(C=CN=C2)C(=O)O
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID60687831
• Molecular Weight: 259.26 g/mol
• CAS RN: 1258635-08-3

Description

3-(2,5-Dimethoxyphenyl)isonicotinic acid (DMIPA) is an organic compound with a wide range of applications in the scientific and medical fields. It is a white, crystalline solid with a molecular weight of 222.27 g/mol, and a melting point of 152-154 °C. DMIPA is a derivative of isonicotinic acid, and is commonly used in the synthesis of pharmaceuticals, diagnostic reagents, and other organic compounds. It is also used as a reagent in various biochemical and physiological studies.

Scientific Research Applications

3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% has a wide range of applications in scientific and medical research. It is commonly used as a reagent in various biochemical and physiological studies. It has been used in the synthesis of pharmaceuticals, diagnostic reagents, and other organic compounds. It is also used in the study of enzyme inhibition, as it is known to inhibit the activity of several enzymes, including monoamine oxidase and acetylcholinesterase.

Mechanism of Action

The exact mechanism of action of 3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% is not fully understood. However, it is believed to act as an inhibitor of several enzymes, including monoamine oxidase and acetylcholinesterase. It is also known to interact with the neurotransmitter dopamine, which may account for its effects on the central nervous system.
Biochemical and Physiological Effects
3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of several enzymes, including monoamine oxidase and acetylcholinesterase. It is also known to interact with the neurotransmitter dopamine, which may account for its effects on the central nervous system. Additionally, 3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% has been found to have anti-inflammatory and anti-cancer properties, as well as to possess antioxidant activity.

Advantages and Limitations for Lab Experiments

3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% has several advantages when used in laboratory experiments. It is relatively easy to synthesize and is available in high purity. It is also relatively stable and can be stored at room temperature. However, it is important to note that 3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% is a strong inhibitor of monoamine oxidase, and thus should be handled with caution in experiments involving the enzyme.

Future Directions

There are a number of potential future directions for research involving 3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95%. These include further studies into its biochemical and physiological effects, as well as its potential use in the development of new pharmaceuticals and diagnostic reagents. Additionally, further research into its mechanism of action and potential therapeutic applications is warranted. Finally, studies into its potential interactions with other compounds and its potential toxicity should also be conducted.

Synthesis Methods

The synthesis of 3-(2,5-Dimethoxyphenyl)isonicotinic acid, 95% is relatively simple and can be accomplished in a single step. The reaction involves the condensation of 2,5-dimethoxybenzaldehyde and isonicotinic acid in the presence of an acid catalyst, such as hydrochloric acid. The reaction is typically carried out at a temperature of 90-100 °C, and yields a white crystalline solid with a purity of 95%.